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Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Chemical Identifier and Profile

1-Ethoxyhexane, also known as hexyl ethyl ether, is an aliphatic ether considered for specialized roles in
chemical synthesis and processing. Its structure offers a blend of hydrocarbon character with moderate

polarity, suggesting potential as a solvent for non-polar to moderately polar compounds [1].

e CAS Number: 5756-43-4

¢ Molecular Formula: CsH1s0

¢ Molecular Weight: 130.23 g/mol [1]

¢ |UPAC Name: 1-Ethoxyhexane

¢ Common Synonyms: Ethyl hexyl ether, Hexane, 1-ethoxy- [1] [2]

Physicochemical Characterization

The fundamental properties of 1-Ethexyhexane that define its utility as a solvent are summarized in the

table below.

Table 1: Fundamental Physicochemical Properties of 1-Ethoxyhexane
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Property Value /| Description Reference
Physical State Colorless, volatile liquid [1]
Boiling Point 140.96 °C (estimate) [1]
Melting Point -94 °C (estimate) [1]
Flash Point 31.2°C [1]
Density 0.7722 g/cm3 [1]
Refractive Index 1.4008 [1]
Vapor Pressure 9.52 mmHg at 25°C [1]
Solubility Insoluble in water; soluble in most organic solvents [1]

Safety and Handling Considerations

Proper handling is crucial due to its flammability and physical irritancy. The following protocol outlines the

essential safety measures.

Safety and Handling Protocol

¢ Personal Protective Equipment (PPE): Wear fire-resistant and impervious clothing, chemical-
impermeable gloves (tested to EN 374 standard), and tightly fitting safety goggles with side-shields

[2].

¢ Ventilation: Conduct all work in a well-ventilated place, such as a fume hood, to prevent the
accumulation of vapors. If exposure limits are exceeded or irritation is experienced, use a full-face

respirator [2].

e Handling Precautions: Avoid contact with skin and eyes. Use non-sparking tools and take measures
to prevent fire caused by electrostatic discharge. Avoid the formation of dust and aerosols [2].
e Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

away from foodstuffs and incompatible materials [2].
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First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing,
administer artificial respiration and seek immediate medical attention [2].

¢ Skin Contact: Immediately remove contaminated clothing and wash the affected skin with soap and
plenty of water. Consult a doctor [2].

¢ Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor [2].

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention

2.

Hazard Classification

While a specific GHS classification is not available in the searched sources, the flash point of 31.2 °C
categorizes it as a flammable liquid (Category 2 or 3) under GHS. Inhalation or skin contact may cause

irritation [1].

Solvent Selection and Workflow

The following diagram illustrates the decision-making process for employing 1-Ethexyhexane in a synthetic

workflow, incorporating general principles of solvent use.
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Gtart: Evaluate Reaction Needs)

( Flash Point: 31.2°C )

Solubility Profile:
Water-Immiscible

( Boiling Point: ~141°C

Is BP range (100-150°C)
suitable?

( Hazard: Flammable Liquid )

Is low water solubility
acceptable?

Can flammability risks
be managed?

Consider Alternative Solvent Proceed with Risk Assessment

Proceed to Experimental Use
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General Laboratory Techniques

Distillation of 1-Ethoxyhexane

Purification of solvents is often necessary for sensitive reactions. Distillation is the standard method for

purifying 1-Ethoxyhexane.

¢ Principle: Distillation separates liquids based on differences in their boiling points. A pure liquid
distills at a constant temperature when its vapor pressure equals the atmospheric pressure [3].

e Apparatus Setup: Use a simple distillation setup (similar to Figure 1 in the search results) consisting
of a heat source, distillation flask, stillhead with thermometer, water-cooled condenser, and a
receiving flask. Ensure all joints are greased and sealed, and the apparatus is properly clamped [3].

¢ Procedure: Heat the solvent steadily. The rate of heating should be such that the drop of condensate
does not disappear from the thermometer bulb, ensuring liquid-vapor equilibrium and an accurate
boiling point reading (~141°C). Collect the main fraction at its constant boiling point [3].

¢ Note: The boiling point is pressure-dependent. For precise work, note the barometric pressure and
refer to pressure-temperature correction tables [3].

Liquid-Liquid Extraction Protocol

While not specific to 1-Ethoxyhexane, this general protocol can be adapted for workup procedures where it

is used as an extraction solvent, based on its insolubility in water [1] [4].

e Step 1: Transfer the reaction mixture (aqueous phase) to a separating funnel.

e Step 2: Add a volume of 1-Ethoxyhexane roughly equal to the volume of the agueous phase.

e Step 3: Seal the funnel and shake it vigorously, with frequent venting to release pressure.

e Step 4: Allow the phases to separate completely. The organic phase (1-Ethoxyhexane, density ~0.77
g/cm3) will form the upper layer.

e Step 5: Drain and discard the lower aqueous layer through the stopcock.

e Step 6: Collect the organic layer containing the extracted compound. Further drying with an
anhydrous salt (e.g., MgSOa or NazS0Oa4) may be required.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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